2-Bromo-n-(2,4-dimethoxybenzyl)acetamide
Overview
Description
2-Bromo-n-(2,4-dimethoxybenzyl)acetamide is a useful research compound. Its molecular formula is C11H14BrNO3 and its molecular weight is 288.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Photosensitive Protecting Groups
2-Bromo-n-(2,4-dimethoxybenzyl)acetamide is related to compounds used as photosensitive protecting groups in synthetic chemistry. These compounds, including variations like 3,5-dimethoxybenzyl and 3,5-dimethoxybenzoinyl, show great promise in the field due to their ability to be manipulated by light, offering controlled and selective activation or deactivation of chemical functionalities in various synthetic processes (Amit, Zehavi, & Patchornik, 1974).
Advanced Oxidation Processes
In environmental sciences, similar structures, such as acetaminophen derivatives, are subject to advanced oxidation processes (AOPs) to treat water and reduce environmental pollution. Compounds like this compound may share structural similarities with these substances, making them potential subjects for environmental degradation studies and AOP applications (Qutob et al., 2022).
Utility in Heterocyclic Synthesis
Compounds structurally related to this compound, like 2-cyano-N-(2-hydroxyethyl) acetamide, show significant importance in the synthesis of novel heterocyclic systems. These compounds serve as crucial intermediates, indicating the potential utility of this compound in similar synthetic pathways for creating valuable heterocyclic molecules (Gouda et al., 2015).
Redox Mediator in Enzymatic Degradation
In enzymatic degradation of organic pollutants, structurally similar compounds to this compound could serve as redox mediators, enhancing the efficiency and range of substrate degradation. This application is crucial in treating industrial wastewater and addressing recalcitrant organic pollutants, potentially positioning compounds like this compound as valuable tools in environmental remediation processes (Husain & Husain, 2007).
Properties
IUPAC Name |
2-bromo-N-[(2,4-dimethoxyphenyl)methyl]acetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrNO3/c1-15-9-4-3-8(10(5-9)16-2)7-13-11(14)6-12/h3-5H,6-7H2,1-2H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BAKIPTNMLRVAOF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)CNC(=O)CBr)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.